Cas no 1522-46-9 (Ethyl 2-Isopropylacetoacetate)

Ethyl 2-Isopropylacetoacetate Properties

Names and Identifiers

• Ethyl 2-acetyl-3-methylbutanoate
• Ethyl 2-isopropylacetoacetate
• Ethyl 2-Iso-Propylacetoacetate
• 2-Acetyl-3-methylbutyric Acid Ethyl Ester
• 2-Isopropylacetoacetic Acid Ethyl Ester
• ethyl 2-acetyl-3-methylbutyrate
• ethyl 2-isopropyl-3-oxobutanoate
• ethyl 2-iso-propyl-3-oxo-butyrate
• ethyl 3-methyl-2-acetylbutanoate
• ETHYL-ISO-PROPYLACETOACETATE
• Nsc18754
• ETHYL A-ISOPROPYLACETOACETATE
• ETHYL-ALPHA-ISOPROPYLACETOACETATE
• Isovaleric acid, a-acetyl, ethyl ester
• α-isopropylacetoacetic acid ethyl ester
• Ethyl 2-Acetyl-3-methylbutyrate
• ETHYL 2-ISO-PROPYLACETOACETATE
• ghl.PD_Mitscher_leg0.994
• E1119
• NSC-241511
• NSC 18754
• 2-acetyl-3-methyl-butyric acid ethyl ester
• NSC-18754
• AKOS009157668
• Ethyl 2- acetyl-3-methylbutanoate
• FS-4240
• FT-0652418
• NS00044380
• J-008907
• NSC-25315
• 1522-46-9
• NSC-54978
• 152548-74-8
• Ethyl alpha-isopropylacetoacetate
• NSC241511
• Acetoacetic acid, 2-isopropyl-, ethyl ester
• NSC25315
• ethyl isopropylaceto-acetate
• Butanoic acid, 2-acetyl-3-methyl-, ethyl ester
• SCHEMBL1919905
• F21372
• CS-0216962
• NSC 54978
• Ethyl .alpha.-isopropylacetoacetate
• SY052922
• AI3-11197
• Ethyl 2-isopropylacetoacetate, technical, >=90% (GC)
• EINECS 216-192-6
• DTXSID60870882
• ethyl 2-acetyl-3-methyl-butanoate
• NSC54978
• MFCD00042884
• EN300-65034
• NSC 25315
• Ethyl 2-iso-propylacetoacetate
• DB-063938
• STL185654
• DTXCID80818564
• 2-Isopropylacetoacetic acid ethyl ester
• Ethyl 2-acetyl-3-methylbutyrate
• NSC18754
• +Expand

• MDL： MFCD00042884
• InChIKey： DMIFFKCVURTPTG-UHFFFAOYSA-N
• Inchi： 1S/C9H16O3/c1-5-12-9(11)8(6(2)3)7(4)10/h6,8H,5H2,1-4H3
• SMILES： CCOC(=O)C(C(C)C)C(=O)C

Computed Properties

• Exact Mass: 172.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 172.109944368g/mol
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.41070
• PSA: 43.37000
• Refractive Index: n20/D 1.425
• Boiling Point: 202°C(lit.)
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Density: 0.962 g/mL at 20 °C(lit.)

Ethyl 2-Isopropylacetoacetate Security Information

• WGK Germany：3
• Safety Term：S23;S24/25
• Safety Instruction： S23; S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Risk Phrases： S23: do not breathe steam. S24/25: prevent skin and eye contact.

Ethyl 2-Isopropylacetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters